Cas no 1252925-49-7 (2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-chloro-2-methoxyphenyl)acetamide)

• Product Name: 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-chloro-2-methoxyphenyl)acetamide
• CAS No: 1252925-49-7
• MF: C₂₂H₁₈ClN₃O₃S₂
• MW: 471.97962141037
• CID: 5459576
• Update Time: 2025-10-12

2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-chloro-2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-chloro-2-methoxyphenyl)acetamide
• 2-[(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(5-chloro-2-methoxyphenyl)acetamide
• STL028975
• 2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(5-chloro-2-methoxyphenyl)acetamide
• N-(5-Chloro-2-methoxyphenyl)-2-[[3,4-dihydro-4-oxo-3-(phenylmethyl)thieno[3,2-d]pyrimidin-2-yl]thio]acetamide

• Inchi： 1S/C22H18ClN3O3S2/c1-29-18-8-7-15(23)11-17(18)24-19(27)13-31-22-25-16-9-10-30-20(16)21(28)26(22)12-14-5-3-2-4-6-14/h2-11H,12-13H2,1H3,(H,24,27)
• InChI Key： XTZFOLBKHXYPRQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(CSC1=NC2C=CSC=2C(N1CC1C=CC=CC=1)=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 689
• XLogP3: 4.8
• Topological Polar Surface Area: 125

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-chloro-2-methoxyphenyl)acetamide

Introduction to the Compound CAS No. 1252925-49-7: 2-({3-Benzyl-4-Oxo-3H,4H-Thieno[3,2-D]Pyrimidin-2-Yl}Sulfanyl)-N-(5-Chloro-2-Methoxyphenyl)Acetamide

The compound with CAS No. 1252925-49-7, known as 2-({3-Benzyl-4-Oxo-3H,4H-Thieno[3,2-D]Pyrimidin-2-Yl}Sulfanyl)-N-(5-Chloro-2-Methoxyphenyl)Acetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of thienopyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility.

Thienopyrimidine derivatives are known for their ability to modulate various cellular pathways, making them valuable candidates for drug discovery. The presence of a thienopyrimidine ring in this compound suggests potential activity against targets such as kinases, proteases, and other enzymes implicated in diseases like cancer, inflammation, and neurodegenerative disorders. Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry, further underscoring the significance of this compound.

The structure of this compound is characterized by a thienopyrimidine core with a sulfanyl group attached at the 2-position. The sulfanyl group is connected to an acetamide moiety, which itself is linked to a substituted phenyl ring (5-chloro-2-methoxyphenyl). This substitution pattern is designed to enhance the compound's pharmacokinetic properties, including solubility and bioavailability. The benzyl group attached to the thienopyrimidine ring adds further complexity and potential for interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets. Molecular docking studies suggest that the thienopyrimidine moiety may interact favorably with ATP-binding pockets of kinases, indicating its potential as a kinase inhibitor. Additionally, the presence of electron-withdrawing groups like chlorine and methoxy on the phenyl ring could enhance the compound's selectivity and potency.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The construction of the thienopyrimidine ring often requires careful optimization to ensure high yields and purity. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic approaches, to streamline the production process and improve scalability.

Preclinical studies on this compound have demonstrated promising results in vitro and in vivo models. For instance, assays using cancer cell lines have shown significant inhibition of cell proliferation, suggesting antitumor activity. Furthermore, studies on inflammatory models indicate potential anti-inflammatory effects mediated through inhibition of cyclooxygenase (COX) enzymes or other inflammatory pathways.

The development of this compound has been influenced by emerging trends in personalized medicine and targeted therapy. With the increasing emphasis on precision medicine, compounds like this one are being evaluated for their ability to target specific molecular abnormalities in diseases such as cancer or autoimmune conditions.

In conclusion, CAS No. 1252925-49-7 represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, combined with advanced synthetic techniques and promising preclinical data, positions it as a valuable asset in the pursuit of novel therapeutic agents.